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Compound of Interest

Compound Name: (S)-Ethyl 2-(tosyloxy)propanoate

Cat. No.: B1337916

CAS Number: 57057-80-4
Structure:
Caption: Synthetic workflow utilizing (S)-Ethyl 2-(tosyloxy)propanoate.

This workflow highlights the key transformation where the stereochemistry at the C2 position is
inverted during the SN2 reaction, leading to the formation of a product with the (R)-
configuration at that center. This controlled introduction of chirality is a cornerstone of modern
asymmetric synthesis in the pharmaceutical industry.

Conclusion

(S)-Ethyl 2-(tosyloxy)propanoate is a valuable and commercially available chiral building
block that serves as a key intermediate in the stereoselective synthesis of complex organic
molecules. Its straightforward preparation from (S)-ethyl lactate and its reactivity as an
electrophile in SN2 reactions make it an important tool for medicinal chemists and researchers
in the field of drug discovery and development. The ability to introduce a variety of nucleophiles
with a predictable stereochemical outcome ensures its continued relevance in the pursuit of
novel, enantiomerically pure therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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